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Compound of Interest

Compound Name: Epyrifenacil

Cat. No.: B8306211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and soil

mobility of the herbicide Epyrifenacil. The information is compiled from publicly available

regulatory documents and scientific assessments, primarily from the United States

Environmental Protection Agency (EPA).

Executive Summary
Epyrifenacil is a protoporphyrinogen oxidase (PPO)-inhibiting herbicide. Its environmental

behavior is characterized by the rapid degradation of the parent molecule and the formation of

numerous, more persistent degradates. The primary metabolite, S-3100-CA, is more mobile in

soil than Epyrifenacil itself. While the parent compound is non-persistent in soil and aquatic

environments, the overall residue, including its degradates, exhibits high persistence. One of

the terminal degradation products of Epyrifenacil is trifluoroacetic acid (TFA), a compound

noted for its environmental persistence.

Data Presentation: Physicochemical Properties and
Environmental Fate
The following tables summarize the key quantitative data regarding the environmental fate and

mobility of Epyrifenacil and its principal degradate, S-3100-CA.

Table 1: Physicochemical Properties of Epyrifenacil
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Property Value Source

IUPAC Name

ethyl 2-[[3-[2-chloro-4-fluoro-5-

[3-methyl-2,6-dioxo-4-

(trifluoromethyl)pyrimidin-1-

yl]phenoxy]-2-

pyridinyl]oxy]acetate

N/A

CAS Number 353292-31-6 N/A

Molecular Formula C₂₁H₁₆ClF₄N₃O₆ N/A

Molar Mass 517.82 g/mol N/A

Water Solubility
Information not available in

provided search results
N/A

Vapor Pressure
Information not available in

provided search results
N/A

Log Kow (Octanol-Water

Partition Coefficient)

Information not available in

provided search results
N/A

Table 2: Environmental Fate of Epyrifenacil
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Environmental
Process

Parameter Value (days) Notes Source

Hydrolysis DT₅₀

pH 4: StablepH

7: Slow

degradationpH 9:

More rapid

degradation

pH-dependent

hydrolysis. A 30-

day study yielded

a calculated half-

life of 2,237 days

for the overall

system.[1]

[2]

Aqueous

Photolysis
DT₅₀ 9.16 At 40°N latitude. [3]

Aerobic Soil

Metabolism
DT₅₀ (Parent) 0.22 - 1.2

Rapid

degradation of

the parent

compound.

[3]

DT₅₀ (Total

Residues)
up to 2,521

Indicates high

persistence of

degradates.

[1]

Anaerobic

Aquatic

Metabolism

DT₅₀ (Parent)
Rapid

degradation

Specific DT₅₀

value not

available.

Aerobic Aquatic

Metabolism
DT₅₀ (Parent) 1.2 - 3.3

Rapid

degradation of

the parent

compound.

DT₅₀ (Total

Residues)
188 - 1850

Indicates high

persistence of

degradates.

Table 3: Soil Mobility of Epyrifenacil and its Degradate S-3100-CA
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Compound Kₒc (mL/g-OC)
Mobility
Classification

Source

Epyrifenacil 184 - 428 Moderately Mobile

S-3100-CA 24 - 135 Mobile

Experimental Protocols
Detailed experimental protocols for the studies conducted on Epyrifenacil are proprietary to

the registrant. However, these studies generally follow standardized guidelines from

organizations such as the OECD (Organisation for Economic Co-operation and Development)

and the EPA's Office of Chemical Safety and Pollution Prevention (OCSPP). Below are

generalized methodologies for the key experiments cited.

1. Aerobic Soil Metabolism (Following OECD Guideline 307)

Objective: To determine the rate and route of degradation of Epyrifenacil in soil under

aerobic conditions.

Methodology:

Radiolabeled Epyrifenacil (e.g., ¹⁴C-labeled) is applied to fresh soil samples with known

characteristics (e.g., texture, pH, organic matter content, microbial biomass).

The treated soil is incubated in the dark at a constant temperature (e.g., 20-25°C) and

moisture content (e.g., 40-60% of maximum water holding capacity).

A continuous flow of humidified air is passed through the incubation flasks to maintain

aerobic conditions. Traps containing solutions to capture CO₂ and other volatile organic

compounds are placed at the outlet.

Soil samples are collected at various time intervals and analyzed for the parent compound

and its degradation products using techniques such as High-Performance Liquid

Chromatography (HPLC) with radiometric detection and Mass Spectrometry (MS).
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The disappearance time for 50% of the parent compound (DT₅₀) is calculated using

appropriate kinetic models (e.g., single first-order, IORE).

2. Aqueous Photolysis (Following OECD Guideline 316)

Objective: To determine the rate of degradation of Epyrifenacil in water when exposed to

light.

Methodology:

A sterile aqueous solution of radiolabeled Epyrifenacil in a buffer (e.g., pH 7) is prepared.

The solution is placed in quartz tubes and exposed to a light source that simulates natural

sunlight (e.g., a xenon arc lamp with filters).

Control samples are incubated in the dark at the same temperature to measure any

degradation not caused by light (e.g., hydrolysis).

Aliquots of the solutions are taken at different time points and analyzed by HPLC to

determine the concentration of the parent compound and photoproducts.

The half-life (DT₅₀) of photolytic degradation is calculated from the rate of disappearance

of Epyrifenacil in the light-exposed samples after correcting for any degradation in the

dark controls.

3. Adsorption/Desorption (Following OECD Guideline 106)

Objective: To determine the extent to which Epyrifenacil and its metabolites bind to soil

particles, which is indicative of their mobility.

Methodology:

A batch equilibrium method is used with several soil types of varying textures, organic

carbon content, and pH.

Aqueous solutions of radiolabeled Epyrifenacil at various concentrations are added to soil

samples in centrifuge tubes. A background electrolyte solution (e.g., 0.01 M CaCl₂) is

used.
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The soil-solution slurries are agitated for a specific time to reach equilibrium.

The slurries are then centrifuged to separate the aqueous phase from the soil.

The concentration of Epyrifenacil in the aqueous phase is measured. The amount

adsorbed to the soil is calculated by the difference from the initial concentration.

The soil-water distribution coefficient (Kd) is determined. The organic carbon-normalized

adsorption coefficient (Kₒc) is calculated by dividing Kd by the fraction of organic carbon in

the soil.

For desorption, the supernatant is replaced with a fresh solution without the test

substance, and the process is repeated to determine the amount of Epyrifenacil that is

released from the soil particles.

Mandatory Visualizations

Epyrifenacil
(Parent Compound)

S-3100-CA
(Primary Degradate)

Rapid Degradation
(e.g., ester hydrolysis) 16 Other Major DegradatesFurther Degradation

Trifluoroacetic Acid (TFA)
(Persistent Terminal Product)

Mineralization
(CO2, H2O)

Click to download full resolution via product page

Caption: Simplified degradation pathway of Epyrifenacil in the environment.
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Laboratory Study (Batch Equilibrium)
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Caption: Workflow for determining the soil mobility of Epyrifenacil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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